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Cat. No.: B591233 Get Quote

This document provides comprehensive safety, logistical, and disposal procedures for sodium

hydroxide solutions, identified by the UN number 1824. Adherence to these guidelines is crucial

for ensuring the safety of laboratory personnel and minimizing environmental impact. Sodium

hydroxide (NaOH), also known as caustic soda or lye, is a highly corrosive strong base that

requires careful handling and disposal.[1][2]

Immediate Safety and Hazard Information
Sodium hydroxide is extremely corrosive and can cause severe burns to the skin and eyes

upon contact.[2] Inhalation of mists or aerosols can lead to irritation of the respiratory tract.[2]

Ingestion can cause severe damage to the gastrointestinal tract.[3] The reaction of sodium

hydroxide with acids is highly exothermic, meaning it releases significant heat, which can cause

the solution to boil and splash if not controlled.[1][2]

Personal Protective Equipment (PPE):

Before handling sodium hydroxide solutions, it is imperative to be fully trained on its properties

and to wear the appropriate personal protective equipment.[1]
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face
Chemical Splash Goggles &

Face Shield

Use close-fitting goggles to

prevent the entry of liquids. A

face shield provides additional

protection against splashes.[4]

Skin/Body
Chemical-Resistant Suit &

Rubber Boots

A plastic or rubber apron

should be worn. Leather boots

should be avoided as sodium

hydroxide can disintegrate

them.[4]

Hands Chemical-Resistant Gloves

Recommended materials

include rubber, nitrile, or

neoprene.[2][3]

Respiratory Respirator

A respirator may be required if

there is a risk of inhaling mists

or aerosols, especially in

poorly ventilated areas.[4]

Handling and Storage Protocols
Proper handling and storage are critical to prevent accidents.[1]

Dilution: To minimize heat generation when diluting, ALWAYS add sodium hydroxide to water

slowly and with constant stirring; NEVER add water to sodium hydroxide.[1]

Storage: Store sodium hydroxide in its original, tightly sealed, and corrosion-resistant

container in a cool, dry, well-ventilated area.[3][4]

Incompatible Materials: Keep sodium hydroxide away from acids, organic materials, and

metals such as aluminum, tin, lead, and zinc. Contact with these metals can produce

flammable and explosive hydrogen gas.[5]

Spill Response Plan
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In the event of a spill, prompt and correct action is essential.[1]

Evacuate and Secure: Immediately evacuate all personnel from the spill area and restrict

access.[2]

Wear PPE: Do not attempt to clean up a spill without wearing the appropriate personal

protective equipment.[3]

Containment: For liquid spills, contain the spill using a dry, inert absorbent material such as

sand, earth, or vermiculite.[3][5] DO NOT use water to clean up the initial spill.[3]

Collection: Carefully collect the absorbed material and place it into a suitable, labeled

container for hazardous waste disposal.[5]

Neutralization of Residue: After the bulk of the spill has been removed, neutralize the residue

with a dilute or weak acid (e.g., acetic acid).[4]

Final Cleanup: Flush the spill area with copious amounts of water.[4]

Reporting: Report the spill to the appropriate environmental, health, and safety (EHS)

personnel at your institution.

Disposal Operational Plan
Sodium hydroxide is classified as a hazardous waste and must be disposed of in accordance

with local, state, and federal regulations.[1] For laboratory and industrial settings, untreated

sodium hydroxide should not be poured down the drain.[1][3] The primary and recommended

method for the disposal of waste sodium hydroxide solution is through neutralization.[1] This

process involves carefully adding an acid to the sodium hydroxide solution to adjust the pH to a

neutral range (typically between 6 and 8), rendering it safer for disposal.[6][7]

This protocol details the methodology for neutralizing a sodium hydroxide solution for disposal.

Materials:

Waste sodium hydroxide solution
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Weak acid (e.g., 5% acetic acid solution or citric acid) or a dilute strong acid (e.g., 1M

hydrochloric acid or 1M sulfuric acid)

Large borosilicate glass beaker (or other suitable corrosion-resistant container)

Stir bar and magnetic stir plate

pH meter or pH indicator strips

Appropriate PPE (as detailed in the table above)

Procedure:

Preparation:

Don all required personal protective equipment.

Perform the neutralization in a well-ventilated fume hood.

Place the waste sodium hydroxide solution in the large beaker with a stir bar.

Begin stirring the solution at a moderate speed.

Execution:

Slowly and carefully add the neutralizing acid to the stirring sodium hydroxide solution in

small increments. The reaction is exothermic, and adding the acid too quickly can cause

the solution to boil and splash.[1]

Continuously monitor the pH of the solution using a pH meter or pH strips.

If the temperature of the solution increases significantly, pause the addition of acid and

allow the solution to cool. An ice bath can be used to help control the temperature.

Completion:

Continue adding acid until the pH of the solution is within the neutral range of 6 to 8.[6][7]
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Once neutralized, the solution can typically be disposed of down the drain with a large

volume of water, provided it does not contain other hazardous materials and this practice

is in compliance with local regulations.[1][6] Always confirm your institution's specific

policies for the disposal of neutralized solutions.

If the neutralized solution contains other hazardous substances, it must be collected and

disposed of as hazardous waste through your institution's EHS department.[1]

Quantitative Data on Common Neutralizing Acids:

Neutralizing Acid Chemical Formula
Reaction with
NaOH

Notes

Hydrochloric Acid HCl
NaOH + HCl → NaCl

+ H₂O

Strong acid, efficient

neutralization. The

reaction is highly

exothermic.[1]

Sulfuric Acid H₂SO₄
2NaOH + H₂SO₄ →

Na₂SO₄ + 2H₂O

Strong acid, effective

neutralizer. The

reaction releases

significant heat.[1]

Acetic Acid CH₃COOH
NaOH + CH₃COOH

→ CH₃COONa + H₂O

Weaker acid, resulting

in a less aggressive

and more controllable

reaction.[1]

Citric Acid C₆H₈O₇
3NaOH + C₆H₈O₇ →

Na₃C₆H₅O₇ + 3H₂O

A solid, weak acid that

is safer to handle. The

reaction is less

exothermic.[1]
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Preparation

Handling

Disposal

1. Complete Safety Training

2. Don Appropriate PPE

3. Work in a Well-Ventilated Area

4. Add NaOH to Water Slowly

5. Store in a Sealed, Compatible Container

6. Collect Waste NaOH Solution

7. Neutralize to pH 6-8

8. Dispose According to Local Regulations

Click to download full resolution via product page

Safe Handling and Disposal Workflow for Sodium Hydroxide.
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Start: Waste NaOH Solution

1. Don PPE and Work in Fume Hood

2. Slowly Add Acid with Stirring

3. Monitor pH Continuously Cool Solution if Necessary

Is pH between 6 and 8?

No

Dispose per Local Regulations

Yes

Click to download full resolution via product page

Step-by-Step Neutralization Process Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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